![molecular formula C13H9Cl2N3O2S B4651945 N-(3,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea](/img/structure/B4651945.png)
N-(3,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea
Overview
Description
N-(3,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea, commonly known as DCNT, is a synthetic compound that has been widely used in scientific research due to its diverse applications in various fields such as medicine, agriculture, and environmental science. DCNT is a thiourea derivative that has been synthesized through a multi-step procedure.
Mechanism of Action
The mechanism of action of DCNT is not fully understood. However, it has been suggested that DCNT exerts its antitumor and antiviral activities by inhibiting the activity of thymidylate synthase, an enzyme involved in the synthesis of DNA. In addition, DCNT has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects:
DCNT has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that DCNT inhibits the growth of cancer cells and viruses. In addition, DCNT has been shown to inhibit the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to improvements in memory and learning.
Advantages and Limitations for Lab Experiments
DCNT has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. In addition, DCNT exhibits a wide range of activities, making it a versatile compound for various applications. However, DCNT has some limitations. It is a toxic compound that requires careful handling and disposal. In addition, the mechanism of action of DCNT is not fully understood, which limits its potential applications.
Future Directions
For the research and development of DCNT include the synthesis of derivatives with improved activities, investigation of its mechanism of action, and the development of new compounds based on DCNT.
Scientific Research Applications
DCNT has been widely used in scientific research due to its diverse applications in various fields. In the field of medicine, DCNT has been shown to exhibit antitumor and antiviral activities. It has also been used as a potential drug candidate for the treatment of Alzheimer's disease. In agriculture, DCNT has been used as a herbicide to control weeds. In environmental science, DCNT has been used as a sensor for the detection of heavy metal ions in water.
properties
IUPAC Name |
1-(3,4-dichlorophenyl)-3-(3-nitrophenyl)thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9Cl2N3O2S/c14-11-5-4-9(7-12(11)15)17-13(21)16-8-2-1-3-10(6-8)18(19)20/h1-7H,(H2,16,17,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODPOEYNCYHEFTI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])NC(=S)NC2=CC(=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9Cl2N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.